4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride

• IUPAC Name: [1-[2-(dimethylamino)ethyl]pyridin-1-ium-4-yl]-phenylmethanone;chloride
• InChI: InChI=1S/C16H19N2O.ClH/c1-17(2)12-13-18-10-8-15(9-11-18)16(19)14-6-4-3-5-7-14;/h3-11H,12-13H2,1-2H3;1H/q+1;/p-1
• InChI Key: BEKMUPQVWYBETL-UHFFFAOYSA-M
• Canonical SMILES: CN(C)CC[N+]1=CC=C(C=C1)C(=O)C2=CC=CC=C2.[Cl-]
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol

Description

4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride, also known as BzDEPC, is a chemical compound that is commonly used in scientific research. It is a quaternary ammonium salt that is often used as a reagent to modify RNA molecules.

Mechanism of Action

4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride modifies RNA molecules by reacting with the N1 position of adenosine residues. The modification can affect the structure and function of the RNA molecule by disrupting hydrogen bonding, base stacking, and other interactions.
Biochemical and Physiological Effects:
4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride can have a range of biochemical and physiological effects, depending on the specific RNA molecule being modified and the location of the modification. Some potential effects of 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride modification include changes in RNA stability, changes in RNA-protein interactions, and changes in RNA folding.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride in lab experiments is that it can selectively modify adenosine residues in RNA, allowing for precise control over the modification. However, one limitation is that the modification can be difficult to reverse, making it challenging to study the effects of the modification over time.

Future Directions

There are a number of potential future directions for research involving 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride. One area of interest is the use of 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride to study RNA-protein interactions in vivo. Another potential direction is the development of new methods for reversing 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride modifications, which would enable more detailed studies of the effects of the modification over time. Additionally, 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride could be used in conjunction with other RNA modification reagents to study the combined effects of multiple modifications on RNA structure and function.

Synthesis Methods

4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride can be synthesized by reacting N,N-dimethylethylenediamine with benzoyl chloride, followed by reaction with pyridine. The resulting compound is then quaternized with methyl iodide to form 4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride.

Scientific Research Applications

4-benzoyl-1-[2-(dimethylamino)ethyl]pyridinium chloride is commonly used in scientific research as a reagent to modify RNA molecules. It is used to selectively modify the N1 position of adenosine residues in RNA, which can affect the structure and function of the RNA molecule. This modification can be used to study RNA-protein interactions, RNA folding, and other aspects of RNA biology.